Cas no 188859-65-6 (H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH)

The peptide sequence H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH is a synthetic oligopeptide composed of 14 amino acids with a free N-terminal histidine and a C-terminal phenylalanine. This sequence exhibits potential bioactive properties due to its composition, including charged residues (Lys, Arg, Asp) and hydrophobic segments (Leu, Phe), which may influence secondary structure and molecular interactions. Its modular design allows for applications in biochemical research, such as studying peptide-protein binding, enzyme substrates, or structural motifs. The inclusion of multiple lysine and arginine residues suggests possible solubility in aqueous buffers, while the hydrophobic regions may facilitate membrane interactions. Custom synthesis ensures high purity and precise sequence control for reproducible experimental results.
H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH structure
188859-65-6 structure
Product Name:H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH
CAS No:188859-65-6
MF:C67H110N20O17
MW:1467.71411466599
CID:4630849
Update Time:2025-06-14

H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH Chemical and Physical Properties

Names and Identifiers

    • SER-HIS-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE
    • HSLGKLLGRPDKF
    • L144, R147-PLP(139-151)
    • [LEU144, ARG147]-PLP (139-151)
    • HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE
    • (LEU144,ARG147)-MYELIN PROTEOLIPID PROTEIN (139-151)
    • H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH
    • [Leu144, Arg147] - PLP (139 - 151), [L144, R147 - PLP(139 - 151)]
    • Inchi: 1S/C67H110N20O17/c1-37(2)26-46(81-61(98)48(28-39(5)6)83-59(96)43(18-10-12-22-68)78-53(89)33-75-58(95)47(27-38(3)4)82-63(100)51(35-88)86-56(93)42(70)30-41-32-73-36-77-41)57(94)76-34-54(90)79-45(20-14-24-74-67(71)72)65(102)87-25-15-21-52(87)64(101)84-49(31-55(91)92)62(99)80-44(19-11-13-23-69)60(97)85-50(66(103)104)29-40-16-8-7-9-17-40/h7-9,16-17,32,36-39,42-52,88H,10-15,18-31,33-35,68-70H2,1-6H3,(H,73,77)(H,75,95)(H,76,94)(H,78,89)(H,79,90)(H,80,99)(H,81,98)(H,82,100)(H,83,96)(H,84,101)(H,85,97)(H,86,93)(H,91,92)(H,103,104)(H4,71,72,74)/t42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-/m0/s1
    • InChI Key: YACBHKZFFYRFQI-RZGVDQIZSA-N
    • SMILES: [C@H]1(CCCN1C(=O)[C@H](CCCNC(=N)N)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC1N=CNC=1)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)O)CC1C=CC=CC=1

H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE99198-1mg
H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH
188859-65-6 > 95%
1mg
$285.00 2024-04-20
A2B Chem LLC
AE99198-5mg
H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH
188859-65-6 > 95%
5mg
$455.00 2024-04-20
A2B Chem LLC
AE99198-10mg
H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH
188859-65-6 > 95%
10mg
$624.00 2024-04-20

Additional information on H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH

Recent Advances in the Study of 188859-65-6 and H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH

The compound 188859-65-6 and the peptide H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to these molecules, highlighting their potential applications, mechanisms of action, and implications for drug development.

188859-65-6, a small molecule with a unique chemical structure, has been investigated for its role in modulating specific biological pathways. Recent studies have focused on its potential as an inhibitor or activator of key enzymes involved in disease processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 188859-65-6 exhibits potent inhibitory activity against a kinase implicated in cancer progression, suggesting its utility as a lead compound for oncology therapeutics.

The peptide H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH, often referred to by its sequence, has been the subject of extensive research due to its bioactive properties. This peptide is believed to interact with specific receptors or proteins, influencing cellular signaling pathways. A recent preprint on bioRxiv (2024) highlighted its role in modulating immune responses, particularly in the context of autoimmune diseases. The study employed advanced mass spectrometry and molecular docking techniques to elucidate the peptide's binding affinity and functional outcomes.

Methodologically, researchers have employed a combination of in vitro and in silico approaches to study these molecules. For 188859-65-6, high-throughput screening and X-ray crystallography have been instrumental in understanding its binding modes. Meanwhile, the peptide's conformational dynamics have been explored using nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations, providing insights into its stability and interaction partners.

The results from these studies are promising. For 188859-65-6, preclinical data indicate a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity. The peptide, on the other hand, has shown efficacy in animal models of inflammation, reducing cytokine release and tissue damage. These findings position both molecules as candidates for further development, though challenges such as peptide degradation and off-target effects of 188859-65-6 remain to be addressed.

In conclusion, the latest research on 188859-65-6 and H-HIS-SER-LEU-GLY-LYS-LEU-LEU-GLY-ARG-PRO-ASP-LYS-PHE-OH underscores their potential in therapeutic applications. Continued exploration of their mechanisms, optimization of their properties, and validation in clinical settings will be critical to translating these discoveries into viable treatments. This brief serves as a snapshot of current advancements, providing a foundation for future investigations in this rapidly evolving field.

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